Cas no 2613-22-1 (3-Chloro-2-fluorophenol)

• Product Name: 3-Chloro-2-fluorophenol
• CAS No: 2613-22-1
• MF: C₆H₄ClFO
• MW: 146.546764373779
• MDL: MFCD01631572
• CID: 84413
• PubChem ID: 2773712
• Update Time: 2025-06-08

3-Chloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluorophenol
• 2-fluoro-3-chloro-phenol
• 3-Chlor-2-fluor-phenol
• 3-Chloro-2-fluoro-phenol
• Phenol,3-chloro-2-fluoro
• Phenol, 3-chloro-2-fluoro-
• PubChem2855
• 3-chloro-2-fluorophe
• Phenol,3-chloro-2-fluoro-
• KSC557C2H
• PCHPYNHSMSAJEU-UHFFFAOYSA-N
• 3 - Chloro - 2 - fluorophenol
• STL556503
• SBB086514
• BBL102698
• 3-Chloro-2-fluorophenol, AldrichCPR
• CS-W
• SCHEMBL912023
• AKOS009159502
• EN300-106502
• DTXSID50378660
• SY023176
• AC-3772
• A19857
• CS-W018221
• J-016269
• 2613-22-1
• PS-8943
• 4-VINYL-13-DIOXOLAN-2-ONE99
• AM61418
• MFCD01631572
• FT-0656160
• DB-023853

• MDL： MFCD01631572
• Inchi： 1S/C6H4ClFO/c7-4-2-1-3-5(9)6(4)8/h1-3,9H
• InChI Key： PCHPYNHSMSAJEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)O

Computed Properties

• Exact Mass: 145.99300
• Monoisotopic Mass: 145.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.408
• Melting Point: 34-38℃
• Boiling Point: 225°C at 760 mmHg
• Flash Point: 190°C
• Refractive Index: 1.547
• Water Partition Coefficient: Insoluble in water.
• PSA: 20.23000
• LogP: 2.18470
• Solubility: Not available

3-Chloro-2-fluorophenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H314,H318,H302,H312,H411,H401
• Warning Statement： P280,P273,P303+P361+P353,P305+P351+P338,P310
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-2-fluorophenol

Comprehensive Guide to 3-Chloro-2-fluorophenol (CAS No. 2613-22-1): Properties, Applications, and Industry Insights

3-Chloro-2-fluorophenol (CAS No. 2613-22-1) is a halogenated phenol derivative with significant relevance in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its chloro and fluoro substituents on the aromatic ring, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for "3-Chloro-2-fluorophenol synthesis," "CAS 2613-22-1 suppliers," and "halogenated phenol applications," reflecting its commercial and scientific importance.

The molecular structure of 3-Chloro-2-fluorophenol combines the electron-withdrawing effects of both halogens, influencing its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. Recent studies highlight its role in developing pharmaceutical intermediates, particularly in the synthesis of bioactive molecules targeting CNS disorders and antimicrobial agents. Industry trends show growing interest in "sustainable halogenation methods" and "green chemistry alternatives" for producing such compounds, aligning with global environmental regulations.

Analytical characterization of CAS No. 2613-22-1 typically involves GC-MS, HPLC, and NMR techniques, with purity standards exceeding 98% for industrial applications. The compound's logP value and hydrogen bonding capacity make it a subject of interest in QSAR modeling, as evidenced by frequent searches for "3-Chloro-2-fluorophenol solubility" and "structure-activity relationships." Regulatory databases like REACH and PubChem provide extensive safety data, though users often seek "halophenol handling guidelines" for laboratory best practices.

In material science, 3-Chloro-2-fluorophenol serves as a precursor for advanced polymers and liquid crystal materials. Patent analyses reveal its utility in creating high-performance coatings with enhanced thermal stability, responding to market demands for "heat-resistant polymers 2024." The compound's meta-substitution pattern also enables selective functionalization, a feature explored in recent publications on "directed ortho-metalation" strategies.

Supply chain dynamics for 2613-22-1 reflect regional specialization, with major producers concentrated in Europe and Asia. Current market intelligence indicates price fluctuations linked to fluorine feedstock availability, prompting queries about "halogenated phenol price trends." Quality control protocols emphasize strict limits on dihalophenol impurities, a critical parameter for end-users in electronics manufacturing where "ultra-pure chemicals" are essential.

Emerging applications include the use of 3-Chloro-2-fluorophenol in organic photovoltaics and OLED materials, coinciding with increased searches for "halogenated aromatics in renewable energy." Research collaborations are investigating its potential in catalytic C-F bond activation, addressing fundamental challenges in fluorine chemistry. The compound's vapor pressure and atmospheric lifetime also make it relevant to environmental fate studies, particularly regarding "persistent organic pollutants" monitoring.

Technical literature frequently compares 3-Chloro-2-fluorophenol with structural analogs like 2,3-difluorophenol or 3-bromo-2-fluorophenol, addressing common queries about "halophenol reactivity differences." Process chemists emphasize optimized batch production methods to minimize isomeric byproducts, while analytical method development focuses on "HPLC separation of halophenols" for quality assurance.

The compound's spectroscopic fingerprints (IR: 3500 cm^-1 for OH stretch, ¹⁹F NMR: -120 to -130 ppm) serve as important identification markers. Recent advancements in continuous flow chemistry have improved the safety profile of its production, responding to industry demands for "process intensification" solutions. Academic investigations continue to explore its supramolecular interactions in crystal engineering applications.

Storage recommendations for CAS 2613-22-1 typically specify amber glass containers under inert atmosphere, with stability data showing 24-month shelf life when properly preserved. The growing custom synthesis market for this compound reflects its niche applications, with particular interest in "isotope-labeled halophenols" for metabolic studies. Regulatory compliance remains a key consideration, especially concerning "halogenated waste disposal" protocols in industrial settings.

Future prospects for 3-Chloro-2-fluorophenol include potential applications in metal-organic frameworks (MOFs) and click chemistry platforms, areas generating substantial research interest. The compound's balanced lipophilicity and hydrogen bonding potential position it as a versatile building block, ensuring continued relevance across multiple scientific disciplines and industrial sectors.